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Compound of Interest

Compound Name: LK-60

Cat. No.: B12366833 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety, handling, and disposal information

for two substances identified as "LK-60": LK-EM 60, a dimethyl polysiloxane emulsion, and LK

Mortar Clay. Adherence to these procedural steps is critical for safe laboratory operations.

Section 1: LK-EM 60 (Dimethyl Polysiloxane
Emulsion)
LK-EM 60 is a silicone emulsion. While generally stable, it requires specific personal protective

equipment and handling procedures to mitigate risks, primarily related to eye irritation.

Personal Protective Equipment (PPE) and Safety
Measures
Proper PPE is the first line of defense when handling LK-EM 60. The following table

summarizes the required equipment and other essential safety information.
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Category Specification Rationale

Eye/Face Protection Tightly fitting safety goggles.
Prevents serious eye damage

(GHS Hazard H318).[1]

Hand Protection Protective gloves.
To prevent skin contact as a

precautionary measure.

Skin Protection
Wear suitable protective

clothing.

Minimizes potential skin

contact.[1]

Respiratory Protection

General and local exhaust

ventilation is recommended.

Use a positive pressure air-

supplied respirator for potential

uncontrolled release or

unknown exposure levels.[1]

To maintain vapor exposures

below recommended limits.[1]

First Aid (Eyes)

Immediately flush eyes with

plenty of water for at least 15

minutes. Remove contact

lenses if present and easy to

do. Continue rinsing and call a

POISON CENTER or

physician immediately.[1]

Immediate and thorough

rinsing is crucial to mitigate

severe eye damage.

First Aid (Skin)

Wash with soap and water as

a precaution. Get medical

attention if symptoms occur.[1]

Standard procedure for

chemical exposure to the skin.

First Aid (Ingestion)

DO NOT induce vomiting.

Rinse mouth thoroughly with

water and get medical

attention if symptoms occur.[1]

To avoid aspiration of the

substance into the lungs.

First Aid (Inhalation)

Remove to fresh air. Get

medical attention if symptoms

occur.[1]

To ensure the individual

receives fresh oxygen.
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A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Start: Handling LK-EM 60

Step 1: Don Appropriate PPE
(Safety Goggles, Gloves, Protective Clothing)

Step 2: Handle in a Well-Ventilated Area

Step 3: Contain and Clean Spills
(Use inert material like sand or earth)

In case of spill

Step 4: Dispose of Waste
(Follow local regulations; does not meet RCRA hazardous waste criteria if discarded in purchased form)

After use

End: Decontaminate and Doff PPE

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of LK-EM 60.

Experimental Protocol Considerations:

When designing experiments involving LK-EM 60, it is imperative to incorporate these safety

measures into the protocol. Ensure that all personnel are trained on the specific hazards and
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handling procedures. Emergency contact information for a poison center should be readily

available.[1]

Section 2: LK Mortar Clay
LK Mortar Clay presents different hazards, primarily related to skin irritation and the potential

for cancer through inhalation of dust.[2] Therefore, PPE and handling procedures are focused

on mitigating these risks.

Personal Protective Equipment (PPE) and Safety
Measures
The following table outlines the necessary PPE and safety protocols for handling LK Mortar

Clay.
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Category Specification Rationale

Eye/Face Protection
Chemical goggles or safety

glasses.[2]

To protect against eye irritation

from dust.[2]

Hand Protection Wear protective gloves.[2] To prevent skin irritation.[2]

Skin Protection
Wear suitable protective

clothing.[2]

To avoid unnecessary

exposure and skin contact.[2]

Respiratory Protection Wear an appropriate mask.[2]
To prevent inhalation of dust,

which may cause cancer.[2]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[2]

To flush out particulate matter

and minimize irritation.

First Aid (Skin)

Gently wash with plenty of

soap and water. If skin irritation

occurs, get medical advice or

attention.[2]

To remove dust and alleviate

irritation.

First Aid (Ingestion)

Rinse mouth. Do NOT induce

vomiting. Obtain emergency

medical attention.[2]

Standard first aid for ingestion

of non-corrosive materials.

First Aid (Inhalation)
Allow the affected person to

breathe fresh air and rest.[2]

To clear the respiratory tract of

dust.

Operational and Disposal Plan
A structured workflow is essential for the safe handling and disposal of LK Mortar Clay, with a

strong emphasis on dust control.
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Start: Handling LK Mortar Clay

Step 1: Don Appropriate PPE
(Gloves, Safety Glasses, Protective Clothing, Mask)

Step 2: Handle in a Manner to Avoid Dust Formation

Step 3: Prohibit Eating, Drinking, or Smoking in the Work Area

Step 4: Dispose of Contents/Container to an Approved Waste Disposal Plant

End: Decontaminate and Doff PPE

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of LK Mortar Clay.

Experimental Protocol Considerations:

All experimental protocols involving LK Mortar Clay must prioritize the control of airborne dust.

This can be achieved through the use of fume hoods or other localized exhaust ventilation. It is

also crucial to be aware of the materials that are incompatible with LK Mortar Clay, which

include acids, organic materials, chlorinated solvents, aluminum, phosphorus, tin, and zinc.[3]

Any procedure that could bring the clay into contact with these substances should be avoided.

Always consult the full Safety Data Sheet (SDS) for detailed information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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